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Compound of Interest

Compound Name: Ethyl Tetradecanoate-d27

Cat. No.: B565284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Ethyl
Tetradecanoate-d27, a deuterated stable isotope of Ethyl Myristate. Given that deuteration

does not significantly alter the solubility of a compound in organic solvents, this document will

refer to data for the non-deuterated form, Ethyl Tetradecanoate (also known as Ethyl Myristate),

to provide a robust and relevant solubility profile.

Ethyl Tetradecanoate is the ethyl ester of myristic acid, a saturated fatty acid. It is a colorless

liquid with a waxy or fruity odor, widely used in cosmetics, flavorings, and as a fragrance

component.[1][2] In pharmaceutical research, its deuterated form, Ethyl Tetradecanoate-d27,

serves as an internal standard in mass spectrometry-based analyses due to its chemical

similarity to the non-deuterated form but distinct mass.

Solubility Profile
Ethyl Tetradecanoate is a lipophilic compound, rendering it soluble in most organic solvents

and insoluble in water.[3][4][5] The following table summarizes the available quantitative and

qualitative solubility data for Ethyl Tetradecanoate in various organic solvents.
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Solvent
Quantitative
Solubility

Qualitative
Solubility

Reference

Ethanol 30 mg/mL Soluble [6]

1 mL in 1 mL of 95%

ethanol
[1][7]

Dimethylformamide

(DMF)
30 mg/mL [6]

Dimethyl sulfoxide

(DMSO)
20 mg/mL [6]

Ether Slightly soluble [1][4][5][7]

Chloroform Soluble [2]

Methanol Slightly Soluble [2]

Water Insoluble/Not miscible [2][4][5]

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of a fatty acid

ester like Ethyl Tetradecanoate-d27 in an organic solvent. This method is based on the

principle of creating a saturated solution and then quantifying the dissolved solute.

Objective: To determine the saturation solubility of Ethyl Tetradecanoate-d27 in a selected

organic solvent at a specific temperature.

Materials:

Ethyl Tetradecanoate-d27

Selected organic solvent (e.g., Ethanol, HPLC grade)

Analytical balance

Vortex mixer
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Thermostatic shaker or water bath

Centrifuge

Syringe filters (0.22 µm, solvent-compatible)

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass

Spectrometry (GC-MS) system

Volumetric flasks and pipettes

Procedure:

Preparation of Standard Solutions:

Prepare a stock solution of Ethyl Tetradecanoate-d27 in the chosen solvent at a known

concentration (e.g., 10 mg/mL).

From the stock solution, prepare a series of standard solutions of decreasing

concentrations (e.g., 5, 2.5, 1, 0.5, 0.1 mg/mL) to create a calibration curve.

Preparation of Saturated Solution:

Add an excess amount of Ethyl Tetradecanoate-d27 to a known volume of the solvent in

a sealed vial. The excess is to ensure that a saturated solution is formed.

Place the vial in a thermostatic shaker set to a constant temperature (e.g., 25°C) and

agitate for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Collection and Preparation:

After the equilibration period, allow the solution to stand undisturbed for a few hours to let

the undissolved solute settle.

Carefully withdraw a known volume of the supernatant using a pipette, avoiding any

undissolved particles.
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Filter the collected supernatant through a 0.22 µm syringe filter to remove any remaining

suspended particles.

Dilute the filtered, saturated solution with the solvent to a concentration that falls within the

range of the calibration curve.

Quantification:

Analyze the prepared standard solutions and the diluted sample solution using a suitable

analytical method like HPLC or GC-MS.

Generate a calibration curve by plotting the peak area (or height) against the

concentration of the standard solutions.

Determine the concentration of Ethyl Tetradecanoate-d27 in the diluted sample by

interpolating its peak area from the calibration curve.

Calculation of Solubility:

Calculate the original concentration in the saturated solution by multiplying the determined

concentration by the dilution factor. This value represents the solubility of Ethyl
Tetradecanoate-d27 in the solvent at the specified temperature.

Experimental Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b565284?utm_src=pdf-body
https://www.benchchem.com/product/b565284?utm_src=pdf-body
https://www.benchchem.com/product/b565284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Solubility Determination
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Caption: Workflow for determining the solubility of Ethyl Tetradecanoate-d27.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b565284?utm_src=pdf-body-img
https://www.benchchem.com/product/b565284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of Solubility
The solubility of a fatty acid ester like Ethyl Tetradecanoate is governed by the principle of "like

dissolves like." This means it will be more soluble in solvents with similar polarity.

Solubility Principle: Like Dissolves Like

High Solubility Moderate to High Solubility Good Solubility Insoluble
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(e.g., Water)
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Caption: Logical relationship of Ethyl Tetradecanoate solubility with solvent polarity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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